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Compound of Interest

Compound Name: Vanadium;trichloride

Cat. No.: B8782405 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, applications, and

experimental protocols associated with Vanadium (III) chloride (VCl₃). The information is

intended to support research and development activities, particularly in the fields of chemical

synthesis and drug development.

Physicochemical Properties
Vanadium trichloride is an inorganic compound that exists as a purple, crystalline solid in its

anhydrous form.[1] It is a key precursor for the synthesis of other vanadium(III) complexes.[2]

The hydrated form of vanadium trichloride is green.[1]
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Property Value Reference(s)

CAS Number 7718-98-1 [3]

Molecular Formula VCl₃ [3]

Molecular Weight 157.30 g/mol [3]

Appearance

Anhydrous: Purple to pink-

purple crystalline solid.

Hydrated: Green crystals.

[1][3]

Density 3.00 g/cm³ (anhydrous) [3]

Melting Point Decomposes above 350 °C [1]

Boiling Point Not applicable (decomposes) [4]

Solubility

Soluble in absolute alcohol,

ether, and tetrahydrofuran.[5]

[6] Decomposes in water to

form acidic solutions.[5]

Reactivity and Stability
Vanadium trichloride is a reactive compound, particularly sensitive to moisture and air. It is

deliquescent, meaning it readily absorbs moisture from the air to form hydrates.[5]

Key Reactivity Information:

Reaction with Water: Reacts violently with water, generating heat and releasing toxic and

corrosive fumes of hydrogen chloride.[4][5] The resulting aqueous solution is acidic.[5]

Reaction with Air: Sensitive to air and light, leading to decomposition.[4] When exposed to

moist air, it generates acid mists.[5]

Thermal Decomposition: Upon heating above 350 °C, anhydrous VCl₃ decomposes via

disproportionation to solid Vanadium (II) chloride (VCl₂) and gaseous Vanadium (IV) chloride

(VCl₄).[1][7]
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Incompatibilities: It is incompatible with strong oxidizing agents, metals, and water.[4] It can

attack many organic compounds and can catalyze organic reactions.[5] Combination with

Grignard reagents, such as methylmagnesium iodide, can be violently explosive.[5][8]

Health and Safety Information
Vanadium trichloride is a hazardous substance that requires careful handling in a controlled

laboratory environment.

Hazard Identification:[4][9]

Corrosive: Causes severe skin burns and eye damage.[9]

Harmful if Swallowed: Toxic upon ingestion.[4]

Irritant: Causes irritation to the respiratory system.[10]

Handling and Storage:[4][11]

Handling: All manipulations should be performed in an inert atmosphere (e.g., a glovebox) to

prevent exposure to moisture and air.[7] Use appropriate personal protective equipment

(PPE), including chemical safety goggles, a face shield, and chemical-resistant gloves.[9]

Avoid inhalation of dust and fumes by working in a well-ventilated area or under a chemical

fume hood.[4]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert

gas like nitrogen or argon.[2][4] It is sensitive to light and moisture.[12]

Key Applications and Experimental Protocols
Vanadium trichloride is a versatile reagent and catalyst in various chemical transformations.

Catalyst in Pinacol Coupling Reactions
Vanadium trichloride, in combination with a reducing agent, catalyzes the pinacol coupling of

aldehydes to form 1,2-diols. This reaction is a powerful tool for carbon-carbon bond formation.

[13]
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This protocol is adapted from the literature for the catalytic pinacol coupling of benzaldehyde in

an aqueous medium.[13]

Reaction Setup: To a reaction vessel, add benzaldehyde (1.0 mmol), aluminum powder (1.5

mmol) as a co-reductant, and vanadium(III) chloride (0.1 mmol, 10 mol%).

Solvent Addition: Add 5 mL of water to the reaction mixture.

Reaction Conditions: Stir the mixture vigorously at room temperature for 24 hours.

Work-up: After the reaction is complete, quench the reaction with 1 M HCl. Extract the

product with ethyl acetate (3 x 10 mL).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel.

Reaction Setup Reaction Work-up & Purification

Combine Benzaldehyde,
Al powder, and VCl₃ Add Water Stir at Room Temperature

for 24 hours Quench with 1 M HCl Extract with Ethyl Acetate Dry, Concentrate, and Purify 1,2-Diol Product

Click to download full resolution via product page

Figure 1: Experimental workflow for the VCl₃-catalyzed pinacol coupling reaction.

Catalyst in Biginelli Condensation
Vanadium trichloride serves as an efficient catalyst for the one-pot, three-component Biginelli

condensation to synthesize dihydropyrimidinones, which are of interest in medicinal chemistry.

[14]

This protocol describes a general procedure for the synthesis of dihydropyrimidinones.[14]

Reactant Mixture: In a round-bottom flask, combine the aldehyde (1.0 mmol), β-ketoester

(1.0 mmol), and urea or thiourea (1.5 mmol).
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Solvent and Catalyst: Add acetonitrile (5 mL) as the solvent, followed by a catalytic amount

of vanadium(III) chloride (0.1 mmol, 10 mol%).

Reaction Conditions: Reflux the reaction mixture for the time required for completion

(typically monitored by TLC).

Work-up: After cooling to room temperature, pour the reaction mixture onto crushed ice.

Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry. The crude

product can be recrystallized from a suitable solvent (e.g., ethanol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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